Cas no 1803873-79-1 (3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one
• CAS No: 1803873-79-1
• MF: C₁₀H₉BrClIO
• MW: 387.439333677292
• CID: 4970966
• Update Time: 2025-09-28

3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one

• Inchi： 1S/C10H9BrClIO/c11-4-3-10(14)9-2-1-8(13)5-7(9)6-12/h1-2,5H,3-4,6H2
• InChI Key： QDEMWGBGDJSRSD-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(CCBr)=O)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one

3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one (CAS No. 1803873-79-1) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bromine and iodine substituents, which contribute to its distinctive chemical properties and potential applications. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its structural features and functional attributes, making it a subject of interest for both academic and industrial research.

The molecular structure of 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one is notable for its aromatic ring system, which is substituted with bromine at the para position and a chloromethyl group at the ortho position. This arrangement imparts electronic effects that influence the compound's reactivity and stability. The presence of the ketone group at the propanone position adds to its versatility, enabling it to participate in various nucleophilic and electrophilic reactions. Researchers have leveraged these properties to explore its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery.

Recent studies have highlighted the role of 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one in medicinal chemistry. Its ability to act as a precursor for the development of kinase inhibitors has been extensively investigated. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. The bromine and iodine substituents play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), making it a promising candidate for further preclinical testing.

In addition to its pharmaceutical applications, 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one has also found utility in materials science. Its aromatic system and functional groups make it suitable for use as a building block in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. A 2023 report in *Advanced Materials* showcased how derivatives of this compound can enhance the efficiency of organic light-emitting diodes (OLEDs) by improving charge transport properties. This dual functionality underscores its importance across diverse scientific disciplines.

The synthesis of 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have streamlined its production process, making it more accessible for large-scale applications. For example, the use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the aryl-ketone framework, reducing production costs while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one is critical for assessing its ecological impact. Studies conducted in 2023 revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding aligns with growing concerns over chemical sustainability and highlights the importance of green chemistry principles in modern synthetic practices.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-4-iodophenyl)propan-1-one (CAS No. 1803873-79-1) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthetic and analytical techniques, positions it as a valuable tool for advancing both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future developments in chemistry and related fields.